Cas no 62566-68-1 ((2R)-2-(4-bromophenyl)oxirane)

(2R)-2-(4-bromophenyl)oxirane is a chiral epoxide derivative featuring a bromophenyl substituent, widely utilized as a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, enabling the construction of enantiomerically pure compounds. The presence of the bromine atom offers further functionalization potential through cross-coupling reactions, such as Suzuki or Heck couplings. This compound exhibits high reactivity in ring-opening reactions, facilitating the formation of complex molecular architectures. Its stability under standard conditions ensures reliable handling and storage. Researchers favor (2R)-2-(4-bromophenyl)oxirane for its precision in chiral synthesis and its role in producing biologically active molecules.

(2R)-2-(4-bromophenyl)oxirane structure

Product Name:(2R)-2-(4-bromophenyl)oxirane

CAS No:62566-68-1

MF:C₈H₇BrO

MW:199.044581651688

MDL:MFCD08277298

CID:956871

PubChem ID:11217859

Update Time:2025-05-22

(2R)-2-(4-bromophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

- (R)-4-BROMOSTYRENE OXIDE
- (-)-(R)-4-BROMOSTYRENE OXIDE
- (R)-(-)-(4-bromophenyl)oxirane
- (R)-2-(4-bromophenyl)oxirane
- (R)-2-(4-Bromo-phenyl)-oxirane
- (R)-p-Bromostyrene oxide
- 4-bromostyrene oxide
- AG-G-29949
- CTK5B5315
- PubChem5705
- (2R)-2-(4-bromophenyl)oxirane
- 148684-05-3
- 62566-68-1
- NNINSLOEPXEZOZ-QMMMGPOBSA-N
- A833854
- (2S)-2-(4-bromophenyl)oxirane
- (2R)-2-(4-bromophenyl)oxirane;(R)-2-(4-Bromophenyl)oxirane
- DTXSID00459054
- AKOS006288390
- Z1198177141
- (-)-(R)-4-BROMOSTYRENE OXIDE IN HEXANE (1:1 W/W)
- (S)-4-Bromostyrene oxide
- EN300-365870
- SCHEMBL2238431
- CS-0132972
- (r)-4-bromo-phenyl oxiran
- MFCD08277298
- MDL： MFCD08277298
- Inchi： 1S/C8H7BrO/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8H,5H2/t8-/m0/s1
- InChI Key： NNINSLOEPXEZOZ-QMMMGPOBSA-N
- SMILES： BrC1C=CC(=CC=1)[C@@H]1CO1

Computed Properties

Exact Mass: 197.96801
Monoisotopic Mass: 197.96803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 250.7±28.0 ºC (760 Torr),
Flash Point: 99.3±25.1 ºC,
Solubility: Very slightly soluble (0.58 g/l) (25 º C),
PSA: 12.53

(2R)-2-(4-bromophenyl)oxirane Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

(2R)-2-(4-bromophenyl)oxirane Pricemore >>

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